2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]-N-2-pyridinylacetamide

• IUPAC Name: 2-[(6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C17H14N4O2S/c22-15-10-13(12-6-2-1-3-7-12)19-17(21-15)24-11-16(23)20-14-8-4-5-9-18-14/h1-10H,11H2,(H,18,20,23)(H,19,21,22)
• InChI Key: GEUGDSCMGCWFML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)NC(=N2)SCC(=O)NC3=CC=CC=N3
• Molecular Formula: C17H14N4O2S
• Molecular Weight: 338.4 g/mol

Description

2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]-N-2-pyridinylacetamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]-N-2-pyridinylacetamide is not fully understood. However, studies have suggested that it may act through various pathways, including inhibition of enzymes and modulation of signaling pathways.
Biochemical and Physiological Effects
Studies have shown that 2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been shown to modulate various signaling pathways, such as the NF-κB pathway and the MAPK pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]-N-2-pyridinylacetamide in lab experiments is its potential applications in various areas of scientific research. However, one of the limitations of using this compound is its limited availability and high cost.

Future Directions

There are several future directions for the study of 2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]-N-2-pyridinylacetamide. One direction is to further investigate its potential applications in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use as a diagnostic tool for various diseases. Additionally, further studies are needed to fully understand its mechanism of action and to develop more efficient and cost-effective synthesis methods.
Conclusion
In conclusion, 2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]-N-2-pyridinylacetamide is a chemical compound that has potential applications in various areas of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential and to develop more efficient and cost-effective methods for its synthesis.

Scientific Research Applications

2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]-N-2-pyridinylacetamide has shown potential applications in various areas of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.